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Compound of Interest

Compound Name: 3-Methoxy-1-propanol

Cat. No.: B072126

Introduction

3-Methoxy-1-propanol, with the CAS Number 1589-49-7, is a versatile primary alcohol and
ether that sees broad application across various industries.[1] This document provides a
detailed technical overview of its chemical and physical properties, safety information, and
common applications, tailored for researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

3-Methoxy-1-propanol is a colorless to light yellow, clear liquid with a mild, sweet odor.[2][3]
Its unique combination of a hydroxyl group and an ether linkage imparts a useful balance of

hydrophilic and lipophilic characteristics, making it an effective solvent for a wide array of
substances.[2]

Table 1: Physical and Chemical Properties of 3-Methoxy-1-propanol
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Property Value Source(s)
CAS Number 1589-49-7 [LI[21031[41[5]
Molecular Formula C4H1002 [1][2][4]
Molecular Weight 90.12 g/mol [11[2][5]
Colorless to light yellow clear
Appearance . [31[6]
liquid
Boiling Point 149 - 153 °C [6]17118]
Melting Point -84.2 °C (estimate) [8]
Density 0.942 g/mL at 20 °C [8]
Flash Point 38 °C (100.4 °F) - closed cup [6][7]
Refractive Index n20/D 1.413
Completely miscible with
Solubility water, soluble in methanol and [6]
acetone.
Table 2: Identifiers and Synonyms
Identifier Type Identifier Source(s)
IUPAC Name 3-methoxypropan-1-ol [4]
1,3-Propanediol Monomethyl
Synonyms [3114]
Ether, 3-methoxypropanol
EC Number 433-230-9 [415]
Beilstein/REAXYS Number 1731204 [5]

Safety and Handling

3-Methoxy-1-propanol is a flammable liquid and vapor and should be handled with

appropriate safety precautions.[3][6][7] It is classified as causing skin and serious eye irritation.
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Table 3: Safety and Hazard Information

Hazard Classification Description Source(s)

Flammable liquid and vapor

Flammabilit 37
Y (Category 3) EIL7]
) ) o Causes skin irritation
Skin Corrosion/Irritation [7]
(Category 2)
) o Causes serious eye irritation
Serious Eye Damage/Irritation [7]
(Category 2)
H226: Flammable liquid and
Hazard Statements [31[6]
vapor

P210: Keep away from
Precautionary Statements heat/sparks/open flames/hot [6]

surfaces — No smoking

When handling 3-Methoxy-1-propanol, it is crucial to use personal protective equipment,
including safety glasses and gloves, and to work in a well-ventilated area. Ensure that eyewash
stations and safety showers are readily accessible.[7]

Applications

The versatile solvent properties of 3-Methoxy-1-propanol lend it to a variety of industrial and
commercial uses.

Logical Flow of Applications
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Caption: Applications of 3-Methoxy-1-propanol.
o Coatings Industry: It is utilized as a coalescing agent in water-based paints and varnishes.[2]

 Printing Inks: In the printing industry, it serves as a solvent in flexographic, gravure, and
screen printing inks, helping to dissolve resins and pigments and improve ink flow.[2]

» Cleaning and Degreasing: Its ability to dissolve oils and greases makes it an effective solvent
in industrial cleaning and metal degreasing applications.[2]

e Fragrance and Cosmetics: Due to its mild odor and excellent solubility, it is used as a solvent
and fixative in perfumes, lotions, and other personal care products.

e Chemical Synthesis: 3-Methoxy-1-propanol also serves as a chemical intermediate in
various synthetic processes.

Experimental Protocols

While specific, detailed experimental protocols for drug development applications are
proprietary and not publicly available, the synthesis of 3-Methoxy-1-propanol itself can be
described.
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Caption: General synthesis workflow for 3-Methoxy-1-propanol.

A common laboratory-scale synthesis involves the reaction of methoxyacetic acid with
methanol in the presence of an acid catalyst.[2] Another reported method is the selective
synthesis from methanol and allyl alcohol using metal oxide and zeolite catalysts in the liquid
phase.

Methodology for Synthesis from Methanol and Allyl Alcohol:

Catalyst Preparation: Prepare the desired metal oxide or zeolite catalyst. This may involve
ion exchange, impregnation, or other standard catalyst preparation techniques.

e Reaction Setup: Charge a high-pressure reactor with the catalyst, methanol, and allyl alcohol
in a specific molar ratio.

e Reaction Conditions: Heat the reactor to a specified temperature and pressure. These
conditions will vary depending on the catalyst used.

e Reaction Monitoring: Monitor the progress of the reaction by taking periodic samples and
analyzing them using gas chromatography (GC) to determine the conversion of allyl alcohol
and the selectivity to 3-Methoxy-1-propanol.

e Product Isolation: After the reaction reaches the desired conversion, cool the reactor and
recover the product mixture.

 Purification: Separate the 3-Methoxy-1-propanol from the unreacted starting materials,
catalyst, and any byproducts, typically by distillation.
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e Characterization: Confirm the identity and purity of the final product using analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear
Magnetic Resonance (NMR) spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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